Cas no 1058388-24-1 (N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide)

• Product Name: N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• CAS No: 1058388-24-1
• MF: C₂₃H₂₄N₈O
• MW: 428.489663124084
• CID: 6127536
• PubChem ID: 25794441
• Update Time: 2025-05-20

N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• N-benzhydryl-4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• N-benzhydryl-4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• 1058388-24-1
• F5065-0049
• VU0632991-1
• AKOS024494375

• Inchi： 1S/C23H24N8O/c1-29-21-20(27-28-29)22(25-16-24-21)30-12-14-31(15-13-30)23(32)26-19(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,16,19H,12-15H2,1H3,(H,26,32)
• InChI Key： LBNZLYSLOXDYAZ-UHFFFAOYSA-N
• SMILES： N1(C(NC(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCN(C2=NC=NC3N(C)N=NC=32)CC1

Computed Properties

• Exact Mass: 428.20730742g/mol
• Monoisotopic Mass: 428.20730742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

Exploring the Chemistry and Applications of N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

The compound with CAS No. 1058388-24-1, known as N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery. The molecule consists of a piperazine ring substituted with a carboxamide group and a triazolopyrimidine moiety. The presence of these functional groups makes it a promising candidate for various biological assays.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in medicinal chemistry. These structures are often explored for their potential as kinase inhibitors or modulators of other enzyme activities. The diphenylmethyl group attached to the piperazine ring adds to the molecule's hydrophobicity and could enhance its binding affinity to target proteins. This feature is particularly valuable in drug design where molecular interactions are critical for therapeutic efficacy.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity. The use of microwave-assisted synthesis has been reported in some cases, which not only accelerates the reaction but also minimizes side reactions. Such advancements in synthetic methodology are crucial for scaling up production if the compound progresses to clinical trials.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, it has demonstrated moderate inhibitory activity against certain kinases involved in cancer pathways. The triazolopyrimidine core is known to interact with ATP-binding pockets of protein kinases, making it a valuable scaffold for anti-cancer drug development. Additionally, the piperazine ring contributes to hydrogen bonding capabilities, which can further stabilize interactions with target enzymes.

The structural versatility of this compound also allows for further modifications to improve its pharmacokinetic properties. For example, altering the substituents on the triazolopyrimidine ring or modifying the diphenylmethyl group could enhance solubility or bioavailability. These modifications are essential steps in transforming a lead compound into a viable drug candidate.

Recent research has also focused on the computational modeling of this compound to predict its binding modes and optimize its interactions with target proteins. Molecular docking studies have provided insights into how the molecule interacts with key residues in the active site of kinases. Such computational approaches are increasingly being used alongside experimental methods to accelerate drug discovery processes.

In conclusion, N-(diphenylmethyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide represents an exciting advancement in medicinal chemistry. Its unique structure and potential biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound could play a significant role in developing novel treatments for various diseases.